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Compound of Interest

Compound Name: 1,8-Dinitronaphthalene

Cat. No.: B126178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1,8-
Dinitronaphthalene, including its physical and chemical properties, toxicological data, and

safety precautions. The information is presented to assist researchers, scientists, and drug

development professionals in the safe handling and use of this compound.

Core Properties and Safety Data
1,8-Dinitronaphthalene is a yellow crystalline solid.[1] It is insoluble in water.[1][2] The

following tables summarize the key quantitative data available for this compound.
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Property Value Source(s)

Molecular Formula C₁₀H₆N₂O₄ [1]

Molecular Weight 218.17 g/mol [1]

CAS Number 602-38-0 [1]

Appearance Yellow crystals [1]

Melting Point 171-173 °C (340-342 °F) [1][2]

Boiling Point 390 °C (rough estimate) [3]

Vapor Pressure 0.00000428 mmHg [1]

Vapor Density 7.51 (Air = 1) [1][2]

Water Solubility < 1 mg/mL at 19 °C (66 °F) [1][2]

LogP (Partition Coefficient) 2.52 [3]
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Hazard Description Source(s)

Primary Hazards
Irritant, Flammable.[1] May

induce methemoglobinemia.[4]

Routes of Exposure
Inhalation, Ingestion, Skin and

Eye Contact
[2][4]

Symptoms of Exposure

Irritation of skin, eyes, and

mucous membranes; skin

pigmentation, headache,

dizziness, cyanosis, nausea,

vomiting, anemia, insomnia,

fatigue, weight loss, central

nervous system depression,

liver damage, and kidney

damage.[1][2][4]

GHS Hazard Statements

H228: Flammable solid; H315:

Causes skin irritation; H319:

Causes serious eye irritation;

H335: May cause respiratory

irritation.[5]

RTECS Number QJ4552000 (Class: Mutagen) [3]

Fire and Explosivity Hazards
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Hazard Description Source(s)

Flammability

Flammable solid.[1] Probably

combustible, though flash point

data is unavailable.[1][2]

Reactivity

Potentially explosive; sensitive

to heat and shock.[1][2] Strong

oxidizing agent.[1][2]

Incompatibilities
Strong oxidizing agents, strong

reducing agents, strong bases.
[3]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, and oxides of

nitrogen.

[3]

Extinguishing Media

Dry chemical, carbon dioxide,

or Halon extinguisher.[2] Water

spray or chemical foam can

also be used.[3]

Exposure Controls and Personal Protection
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Control Parameter Recommendation Source(s)

Engineering Controls

Use in a well-ventilated area.

Emergency eye wash

fountains and safety showers

should be available.

[6]

Personal Protective Equipment

(PPE)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[3]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[3]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.

[3]

Handling and Storage

Store in a cool, dry place in a

tightly closed container.[3] Use

spark-proof tools and

explosion-proof equipment.[3]

Avoid breathing dust, vapor,

mist, or gas.[3] Avoid contact

with skin and eyes.[3]

Occupational Exposure Limits

No specific occupational

exposure limits (OELs) have

been established for 1,8-

dinitronaphthalene by OSHA,

NIOSH, or ACGIH.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=S25441&productDescription=NAPTHALENE+100G+FLAKES+RG&vendorId=VN00115888&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://www.osha.gov/annotated-pels/table-z-1
https://search-ohs-laws.alberta.ca/legislation/occupational-health-and-safety-code/schedule-1-chemical-substances/
https://nj.gov/health/eoh/rtkweb/documents/fs/1427.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 1,8-dinitronaphthalene are

not publicly available in the sourced MSDS. However, the hazard classifications are typically

determined based on standardized testing guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD). The following are

representative methodologies for assessing the key hazards of this compound.

Acute Dermal Irritation (Based on OECD Guideline 404)
This test provides information on the potential of a substance to cause skin irritation.[10][11]

Test Animal: The albino rabbit is the preferred species for this test.[10]

Procedure: A single dose of 0.5 g of the solid test substance is applied to a small area of

clipped skin (approximately 6 cm²).[10] The application site is covered with a gauze patch.

Exposure: The exposure duration is 4 hours.[10] After exposure, the residual substance is

removed.[10]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to

assess the reversibility of any effects.[12]

Scoring: The severity of erythema and edema is graded, and these scores are used to

classify the substance's irritation potential.[12]

Acute Eye Irritation (Based on OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.[13][14]

Test Animal: Healthy adult albino rabbits are used for this assay.[15]

Procedure: A single dose of the test substance (not more than 100 mg for a solid) is instilled

into the conjunctival sac of one eye of the animal.[16] The other eye serves as an untreated

control.[16]
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Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[13] The observation period can be extended up to 21

days to evaluate the reversibility of the effects.[15]

Scoring: The severity of ocular lesions is scored to determine the irritation classification of

the substance.[17] The use of analgesics and anesthetics is recommended to minimize

animal distress.[16]

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)
This assay is used to assess the mutagenic potential of a chemical.[18][19][20]

Test System: The test utilizes several strains of Salmonella typhimurium and Escherichia coli

that are auxotrophic for a specific amino acid (e.g., histidine).[18][19]

Procedure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix, derived from rat

liver).[19][21] Two primary methods are used: the plate incorporation method and the pre-

incubation method.[19]

Endpoint: The assay measures the ability of the substance to cause a reverse mutation,

restoring the bacteria's ability to synthesize the required amino acid and form colonies on a

minimal agar medium.[18][21]

Evaluation: A substance is considered mutagenic if it causes a concentration-related

increase in the number of revertant colonies compared to the solvent control.[21]

Hazard Visualization
The following diagram illustrates the primary hazards associated with 1,8-dinitronaphthalene
and the logical flow of potential health effects upon exposure.
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Caption: Primary hazards and potential health effects of 1,8-dinitronaphthalene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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